Cas no 35161-71-8 (N-Methylpropargylamine)

• Product Name: N-Methylpropargylamine
• CAS No: 35161-71-8
• Molecular Formula: C₄H₇N
• Molecular Weight: 69.10508
• MDL: MFCD00008573
• CID: 54382
• PubChem ID: 24848850

N-Methylpropargylamine Properties

Names and Identifiers

• N-Methylpropargylamine
• 3-Methylamino-1-propyne
• N-Methyl-N-prop-2-ynylamine
• METHYL-PROP-2-YNYL-AMINE
• N-Methyl-2-propynylamine
• N-methylprop-2-yn-1-amine
• N-Methylpropargylami
• 2-Propyn-1-amine,N-methyl
• Methyl(2-propynyl)amine
• Methyl(propargyl)amine
• N-(prop-2-yn-1-yl)-N-methylamine
• N-methyl-N-prop-2-yn-1-ylamine
• N-Methyl-N-prop-2-ynylamine (N-Methylpropargylamine)
• N-methyl-N-propargylamine

• MDL： MFCD00008573
• InChIKey： HQFYIDOMCULPIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7N/c1-3-4-5-2/h1,5H,4H2,2H3
• SMILES： C#CCNC

Computed Properties

• Exact Mass: 69.05780
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 69.057849
• Heavy Atom Count: 5
• Complexity: 47.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 0.22990
• PSA: 12.03000
• Refractive Index: n20/D 1.432(lit.)
• Boiling Point: 82-84 °C(lit.)
• Flash Point: Fahrenheit: 33.8 ° f
  Celsius: 1 ° c
  
• Density: 0.819 g/mL at 25 °C(lit.)

N-Methylpropargylamine Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S9-S16-S26-S33-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R34; R37
• Hazard Level：3.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2733
• Hazard Statement： H225-H314
• Warning Statement： P210-P280-P305 + P351 + P338-P310
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-34-37
• Signal Word：Danger
• HazardClass：3.1
• FLUKA BRAND F CODES：9

N-Methylpropargylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides